3-Bromo-2,5-bis(4-methoxyphenyl)thiophene

• Molecular Formula: C18H15BrO2S
• Molecular Weight: 375.3 g/mol
• IUPAC Name: 3-bromo-2,5-bis(4-methoxyphenyl)thiophene
• InChI: InChI=1S/C18H15BrO2S/c1-20-14-7-3-12(4-8-14)17-11-16(19)18(22-17)13-5-9-15(21-2)10-6-13/h3-11H,1-2H3
• InChI Key: CQKKGQBAUNCGKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=C(S2)C3=CC=C(C=C3)OC)Br

Description

3-Bromo-2,5-bis(4-methoxyphenyl)thiophene is a useful research compound. Its molecular formula is C18H15BrO2S and its molecular weight is 375.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3,5-Tribromothiophene (6.42 g, 20 mmol), 4-methoxyphenylboronic acid (6.38 g, 42 mmol) and sodium carbonate (8.5 g, 80 mmol) were stirred in THF/water mixture (125/50 ml) for 90 min at RT under argon flushing. Pd(PPh3)4 (693 mg, 0.6 mmol) was added. The mixture was refluxed for 16 h (TLC), cooled to RT and THF was removed by evaporation. Water was added and aqueous fractions extracted with EtOAc. The organic fractions were combined, solvent removed and the crude product purified by flash chromatography (Silica gel; hexane/chloroform/EtOAc; gradient up to 20% chloroform then 20% EtOAc) to yield 3-bromo-2,5-bis(4-methoxyphenyl)thiophene (4.9 g, 13 mmol, 65%).